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Compound of Interest

Compound Name: Ethylidenecyclohexane

Cat. No.: B092872

A Technical Guide to the Physical Properties of
Ethylidenecyclohexane

This technical guide provides a comprehensive overview of the key physical properties of
ethylidenecyclohexane, with a specific focus on its boiling point and density. This document is
intended for researchers, scientists, and professionals in the field of drug development and
other scientific disciplines who require accurate data and methodologies for handling this
compound.

Core Physical Properties

Ethylidenecyclohexane is a colorless liquid organic compound.[1] It is characterized by a
cyclohexane ring substituted with an ethylidene group. This structure contributes to its notable
physical and chemical characteristics, including its application as a substrate in various
chemical reactions.[2][3]

Quantitative Data Summary

The following table summarizes the key physical properties of ethylidenecyclohexane as
reported in the literature.
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Physical Property Value Notes

Bailing Point 136 °C At standard atmospheric
pressure (lit.)

Density 0.822 g/mL At 25 °C (lit.)

Molecular Formula CsHi4

Molecular Weight 110.20 g/mol

Refractive Index 1.462 At 20 °C (lit.)

Flash Point 23.9°C

Melting Point 55°C

Experimental Protocols for Property Determination

Accurate determination of physical properties is crucial for the application and handling of
chemical compounds. The following sections detail standard laboratory protocols for measuring
the boiling point and density of organic liquids like ethylidenecyclohexane.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[4] For ethylidenecyclohexane, a common and effective method for determining its
boiling point is through distillation.[5][6][7]

Distillation Method:

o Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a
condenser, a thermometer, and a receiving flask.

o Sample Preparation: A measured volume of ethylidenecyclohexane is placed in the
distilling flask, along with a few boiling chips to ensure smooth boiling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises and comes into
contact with the thermometer bulb.
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o Temperature Reading: The temperature is recorded when it stabilizes, indicating that the
vapor and liquid are in equilibrium. This stable temperature is the boiling point of the
substance.[8]

o Condensation: The vapor then passes into the condenser, where it cools and liquefies, and is
collected in the receiving flask.

A microscale alternative for smaller sample volumes is the Thiele tube method, which involves
heating the sample in a small tube with an inverted capillary tube.[9]

Density Determination

Density is a fundamental physical property defined as the mass per unit volume of a
substance. A highly precise method for determining the density of liquids is by using a
pycnometer. The ASTM D1217 standard test method provides a detailed procedure for this,
particularly for hydrocarbons.[10][11][12][13]

Pycnometer Method:

o Calibration: The pycnometer, a glass flask with a specific volume, is first cleaned, dried, and
weighed empty. It is then filled with a reference liquid of known density, such as distilled
water, and weighed again to determine its exact volume.

o Sample Measurement: The pycnometer is emptied, dried, and then filled with
ethylidenecyclohexane.

e Weighing: The filled pycnometer is weighed.

o Calculation: The density of the ethylidenecyclohexane is calculated by dividing the mass of
the sample (weight of the filled pycnometer minus the weight of the empty pycnometer) by
the volume of the pycnometer determined in the calibration step.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of ethylidenecyclohexane.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.alfa-chemistry.com/resources/distillation-and-determination-of-boiling-point.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://store.astm.org/d1217-20.html
https://store.astm.org/d1217-12.html
https://standards.iteh.ai/catalog/standards/astm/05f83e6b-5bb4-45c0-9a87-6ad346035dfd/astm-d1217-15
https://standards.iteh.ai/catalog/standards/astm/cf8ec067-4f47-4bba-b1e6-d60f128a1e1c/astm-d1217-20
https://www.benchchem.com/product/b092872?utm_src=pdf-body
https://www.benchchem.com/product/b092872?utm_src=pdf-body
https://www.benchchem.com/product/b092872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Physical Property Determination
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Caption: Workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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